Cas no 807612-47-1 (Phenol, 4-methyl-2-[[2-[(2-pyridinylmethyl)thio]phenyl]azo]-)

• Product name: Phenol, 4-methyl-2-[[2-[(2-pyridinylmethyl)thio]phenyl]azo]-
• CAS No: 807612-47-1
• MF: C₁₉H₁₇N₃OS
• MW: 335.42278
• CID: 1803855
• PubChem ID: 136229056

Phenol, 4-methyl-2-[[2-[(2-pyridinylmethyl)thio]phenyl]azo]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2-[[2-[(2-pyridinylmethyl)thio]phenyl]azo]-
• 4-methyl-6-[[2-(pyridin-2-ylmethylsulfanyl)phenyl]hydrazinylidene]cyclohexa-2,4-dien-1-one
• 807612-47-1
• 4-Methyl-6-[2-(2-{[(pyridin-2-yl)methyl]sulfanyl}phenyl)hydrazinylidene]cyclohexa-2,4-dien-1-one
• DTXSID60840287

• Inchi： InChI=1S/C19H17N3OS/c1-14-9-10-18(23)17(12-14)22-21-16-7-2-3-8-19(16)24-13-15-6-4-5-11-20-15/h2-12,23H,13H2,1H3
• InChI Key： YGIHOIUEDVIRDF-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)O)N=NC2=CC=CC=C2SCC3=CC=CC=N3

Computed Properties

• Exact Mass: 335.10923335g/mol
• Monoisotopic Mass: 335.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.1Ų